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Compound of Interest

Compound Name: N-Ethylisopropylamine

Cat. No.: B046697

An In-Depth Technical Guide to N-Ethylisopropylamine: Molecular Properties

This guide provides essential physicochemical data for N-Ethylisopropylamine, tailored for
researchers, scientists, and professionals in drug development. The information is presented to
support laboratory and research applications.

Core Molecular Data

N-Ethylisopropylamine is a secondary amine with a variety of applications in chemical
synthesis. A clear understanding of its fundamental molecular properties is crucial for its use in
research and development.

Physicochemical Properties

The core quantitative data for N-Ethylisopropylamine is summarized in the table below for
easy reference and comparison.

Parameter Value Reference
Molecular Formula C5H13N [LI12][31[4115]116]
Molecular Weight 87.16 g/mol [1112][7118]
Linear Formula (CH3)2CHNHC2H5 [718]

CAS Number 19961-27-4 [21[41171[8]
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Molecular Structure

The structural arrangement of atoms within the N-Ethylisopropylamine molecule is a key
determinant of its chemical reactivity and physical properties.

Caption: Chemical structure of N-Ethylisopropylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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